Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate
Overview
Description
Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate is a chemical compound with the molecular formula C10H10Br2O4 . It is also known by other names such as 3,5-Dibrom-2,4-dihydroxy-6-methyl-benzoesaeure-aethylester and ethyl 3,5-dibromo-orsellinate .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula CH3C6Br2(OH)2CO2C2H5 . It has a molecular weight of 353.99 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 353.99 . It has a melting point of 138-142 °C . The compound has a density of 1.869g/cm³ .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis and Deoxygenation : Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate can be synthesized through various chemical processes. One method involves the deoxygenation of corresponding resorcylate esters, a process that has been studied for its efficiency in producing various derivatives of the compound (Bartlett, Holker, O'Brien, & Simpson, 1983).
Chemical Transformations : This compound and its related derivatives have been used in different chemical transformations. For example, the study of bromination and other substitution reactions in benzo[b]thiophen derivatives has utilized similar compounds (Chapman, Clarke, Gore, & Sharma, 1971).
Biological and Pharmacological Studies
Natural Product Isolation : Derivatives of this compound have been isolated from natural sources, such as the aerial parts of certain plants. These compounds are identified using spectroscopic methods (Ali, Ahmad, Zahid, & Tareen, 1998).
Cytotoxic Activity : Some derivatives have been tested for cytotoxic activity, indicating potential applications in cancer research and treatment. This includes studies on the effects of different chain lengths on cytotoxicity (Gomes, Honda, Roese, Muzzi, & Sauer, 2006).
Nematocidal Properties : Derivatives have shown nematocidal properties, suggesting their potential use in controlling nematode populations (Ahad, Goto, Kiuchi, Tsuda, Kondo, & Sato, 1991).
Biosynthesis Studies : The compound has been used in biosynthesis studies to understand the metabolic pathways in certain fungi, providing insights into natural product synthesis (Bartlett, Holker, O'Brien, & Simpson, 1981).
Iron Chelation : Research has explored its use as an iron chelator, which is significant in studies on iron metabolism and related diseases (Wang, Buss, Chen, Ponka, & Pantopoulos, 2002).
Material Science and Polymer Research
- Preparation of Dendritic Polymers : The compound has been synthesized for use as a raw material in preparing dendritic polymers, highlighting its significance in advanced material sciences (Bi Yun-mei, 2011).
Safety and Hazards
Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3) . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and using personal protective equipment .
Properties
IUPAC Name |
ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Br2O4/c1-3-16-10(15)5-4(2)6(11)9(14)7(12)8(5)13/h13-14H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVOPKMSNJRHIAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=C(C(=C1O)Br)O)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Br2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90302227 |
Source
|
| Record name | Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90302227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
21855-46-9 |
Source
|
| Record name | NSC149785 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149785 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90302227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3,5-dibromo-2,4-dihydroxy-6-methylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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